![molecular formula C7H16ClN B1430492 3-Methylazepane hydrochloride CAS No. 1798010-22-6](/img/structure/B1430492.png)
3-Methylazepane hydrochloride
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Overview
Description
3-Methylazepane hydrochloride is an organic compound with the CAS Number: 1798010-22-6 . It has a molecular weight of 149.66 and its IUPAC name is this compound . .
Molecular Structure Analysis
The molecular formula of this compound is C7H16ClN . The structure can be represented by the SMILES notation: CC1CNCCCC1.[H]Cl .Scientific Research Applications
GSK189254 and Cognitive Performance in Preclinical Models
A study by Medhurst et al. (2007) found that 6-[(3-Cyclobutyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)oxy]-N-methyl-3-pyridinecarboxamide hydrochloride (GSK189254), a novel histamine H3 receptor antagonist, showed potential in treating dementia in Alzheimer's disease and other cognitive disorders. This compound exhibited potent functional antagonism and inverse agonism at the human recombinant H3 receptor, suggesting its therapeutic potential.
SKF83959 as a Potent Allosteric Modulator
Research by Guo et al. (2013) on SKF83959 (3-methyl-6-chloro-7,8-hydroxy-1-[3-methylphenyl]-2,3,4,5-tetrahydro-1H-3-benzazepine), an atypical dopamine receptor-1 (D1 receptor) agonist, uncovered its role as an allosteric modulator of the sigma-1 receptor. This finding provides insights into the D1 receptor-independent effects of SKF83959.
Inhibitory Effects on G Protein-Coupled Inwardly Rectifying Potassium Channels
Kuzhikandathil and Oxford (2002) reported in Molecular pharmacology that SCH23390, a compound similar to 3-Methylazepane, inhibits G protein-coupled inwardly rectifying potassium (GIRK) channels. This discovery suggests potential physiological significance, necessitating the reevaluation of studies using SCH23390 exclusively for probing D1 receptor function.
Biomimetic Alkaloid Syntheses
Kuehne and Earley (1983) in Tetrahedron demonstrated the use of indoloazepine hydrochloride, a related compound, in biomimetic alkaloid syntheses, particularly in synthesizing minovincine. This represents a significant advancement in the field of synthetic chemistry, highlighting the utility of azepane derivatives.
Dopamine D1 and D2 Receptors in Reward Mediation
Ikemoto et al. (1997), in their study published in The Journal of Neuroscience, explored the role of dopamine D1 and D2 receptors in mediating reinforcement using compounds related to 3-Methylazepane. Their findings indicate a cooperative effect of D1- and D2-type receptors in dopaminergic reward processes.
properties
IUPAC Name |
3-methylazepane;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-7-4-2-3-5-8-6-7;/h7-8H,2-6H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDIJVCDMRLXFMB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCNC1.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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